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Compound of Interest

1-(3-Bromophenyl)-4-
Compound Name:

oxocyclohexanecarbonitrile
CAS No.: 1202006-92-5

Cat. No.: B177497

Get Quote

\ J

Part 1: Executive Safety Summary (Immediate
Action)

1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile is a multi-functionalized organic
intermediate containing a nitrile group, a ketone, and an aryl bromide.[1] Improper disposal
poses risks of toxic gas generation (HCN) and environmental persistence.
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Parameter Critical Data
CAS Number 1202006-92-5
Chemical Class Halogenated Organic Nitrile / Ketone

Acute Toxicity (Oral), Skin/Eye Irritation, STOT-

Primary Hazards )
SE (Respiratory).[1]

INCOMPATIBLE WITH ACIDS. Nitrile hydrolysis

Reactivity Alert i
can release Hydrogen Cyanide (HCN).

Halogenated Organic Waste (High BTU
Waste Stream ) ) )
Incineration with Scrubber).

Not P-Listed, but must be treated as
RCRA Status Characteristic Hazardous Waste
(Toxic/Reactive).[1]

Part 2: Chemical Profile & Hazard Assessment[2]

Effective disposal requires understanding the molecule's functional groups. We are not just
throwing away a "chemical”; we are managing three distinct reactive centers.

The Nitrile (Cyanide) Moiety
e Risk: Under strongly acidic conditions (pH < 2), the nitrile group (-CN) can hydrolyze to

release Hydrogen Cyanide (HCN) gas, a systemic chemical asphyxiant.

o Operational Control: Never add this waste to containers containing acidic waste streams
(e.g., chromic acid, HCI, H2SOa4). Maintain waste pH > 7 if in solution.

The Aryl Bromide (Halogen)

e Risk: Upon combustion, this compound releases Hydrogen Bromide (HBr).

o Operational Control: This waste must be directed to a "Halogenated Waste" stream.
Standard fuel blending (used for non-halogenated solvents like Acetone/Hexane) is often
insufficient. It requires high-temperature incineration with acid gas scrubbing.[1]
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The Ketone/Cyclohexane Scaffold[3]

» Risk: Flammability and organic volatility.[2]

e Operational Control: Ensure containers are grounded during transfer to prevent static
discharge.

Part 3: Pre-Disposal Stabilization & Segregation

Before this compound leaves your fume hood, it must be stabilized. Follow this segregation
logic to prevent cross-reactivity in the central waste accumulation area.

Visualizing the Segregation Logic

The following decision tree illustrates the critical path for categorizing this specific waste
product.
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Waste: 1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile

Physical State?

VRN

Solid / Powder Solution (Mother Liquor)

Double Bag -> Label 'Toxic Solid' Contains Acids?

Yes (Risk of HCN)

No | NEUTRALIZE FIRST (pH 7-9)

.

Solvent Type?

Halogenated (DCM, Chloroform) Non-Halogenated (EtOAc, MeOH)

Segregate into Halogenated Stream
(Due to solute)

Halogenated Waste Carboy

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring nitrile safety and halogen compliance.
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Part 4: Detailed Disposal Workflows
Protocol A: Solid Waste Disposal (Pure Compound)

Applicability: Expired shelf-stock, spilled solids, or reaction precipitates.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
vendor glass container if intact.[1]

e Labeling: Affix a hazardous waste label immediately.

o Constituents: "1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile” (Do not use
abbreviations).[1][3][4][5]

o Hazard Checkboxes: Toxic, Irritant.[6]

e Secondary Containment: Place the primary container inside a clear, sealable plastic bag
(Ziploc type) to contain any potential dust leakage.

o Storage: Store in the "Solid Toxic Waste" bin within the Satellite Accumulation Area (SAA).
Do not compact or crush.

Protocol B: Liquid Waste Disposal (Reaction Mixtures)

Applicability: Filtrates, mother liquors, or HPLC waste containing the compound.
e pH Verification:
o Test the pH of the solution using a dipstick.

o If pH < 5: Slowly add saturated Sodium Bicarbonate (NaHCOs) until pH is neutral (7-8).[1]
This prevents HCN formation from the nitrile group.

e Solvent Compatibility Check:

o Even if dissolved in non-halogenated solvents (e.g., Ethyl Acetate), the presence of the
brominated solute classifies the entire mixture as Halogenated Waste.

e Transfer:
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o Pour into the carboy labeled "Halogenated Organic Waste".

o Prohibited: Do not pour into "Non-Halogenated" or "Aqueous Acid" streams.[7]

e Log Entry: Record the volume and approximate concentration on the waste tag.

Part 5: Emergency Spill Response

Scenario: A 5g bottle drops and shatters on the lab floor.

1. Alert & Evacuate 2. Don PPE CQVera\;itiw:m:szwels 4. Collection 5. Decontamination 6. Disposal
(Immediate Area) (Nitrile Gloves x2, N95/P100, Goggles) (Prevemsp dzst) Scoop into HDPE Jar Wash area with soap/water Label as Hazardous Debris

Click to download full resolution via product page
Figure 2: Step-by-step spill response workflow minimizing inhalation risk.
Detailed Steps:

 |solate: The primary risk is inhalation of dust containing the nitrile/bromide compound.
Evacuate the immediate radius.

o Dampen: Do not dry sweep. Gently lay paper towels dampened with water or ethanol over
the powder to prevent aerosolization.

e Scoop: Use a plastic scoop or dustpan to lift the debris (glass + chemical) into a wide-mouth

waste jar.

e Wash: Wipe the surface with a detergent solution. The compound is organic; water alone

may not fully solubilize residues.

Part 6: Regulatory Compliance & Documentation[10]

To ensure compliance with EPA (US) and REACH (EU) standards, use the following coding for
your waste manifest.
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Waste Code / .
Regulatory Body Classification Rationale

Potential for cyanide
US EPA (RCRA) D003 (Reactivity) generation (conservative
classification).[1]

If dissolved in flammable

US EPA (RCRA) D001 (Ignitability)

solvents.

Other organic solvents,
EU Waste Code 07 05 04* washing liquids and mother

liquors.

Nitriles, liquid, toxic, n.o.s. (if in
DOT (Transport) UN 3276 )

solution).

Nitriles, solid, toxic, n.o.s. (if
DOT (Transport) UN 3439

pure solid).

Documentation Requirement: Always attach a copy of the Safety Data Sheet (SDS) to the
waste profile request form when submitting to your Environmental Health & Safety (EHS)
department. This ensures the incineration facility is aware of the bromine content.

References

e National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press.

e PubChem. (n.d.). Compound Summary: Organic Nitriles Safety. National Library of Medicine.

o U.S. Environmental Protection Agency. (2023). Resource Conservation and Recovery Act
(RCRA) Regulations: Hazardous Waste Identification. [1]

e Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication
Standard: Safety Data Sheets. [1]

e BLD Pharm. (2023). SDS for 1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01477672.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01477672.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01477672.htm
https://www.benchchem.com/product/b177497/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-1-3-bromophenyl-4-oxocyclohexanecarbonitrile-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-[3-(CYCLOPENTYLOXY)-4-METHOXYPHENYL]-4-OXOCYCLOHEXANE-1-
CARBONITRILE | 152630-47-2 [chemicalbook.com]

¢ 2. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
¢ 3. arctomsci.com [arctomsci.com]

e 4.1202006-92-5|1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile| BLD Pharm
[bldpharm.com]

¢ 5. echemi.com [echemi.com]
¢ 6. chemscene.com [chemscene.com]
e 7.7.2 Organic Solvents [ehs.cornell.edu]
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of-1-3-bromophenyl-4-oxocyclohexanecarbonitrile-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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